Cas no 369655-84-5 ((8R)-5,6,7,8-tetrahydroquinolin-8-amine)
369655-84-5 structure
Product Name:(8R)-5,6,7,8-tetrahydroquinolin-8-amine
CAS No:369655-84-5
MF:C9H12N2
MW:148.204981803894
MDL:MFCD09955589
CID:67871
PubChem ID:16007084
Update Time:2024-11-01
(8R)-5,6,7,8-tetrahydroquinolin-8-amine Chemical and Physical Properties
Names and Identifiers
-
- (R)-5,6,7,8-Tetrahydroquinolin-8-amine
- (R)-(-)-8-Amino-5,6,7,8-tetrahydroquinoline
- 8-QUINOLINAMINE, 5,6,7,8-TETRAHYDRO-, (8R)-
- (8R)-5,6,7,8-tetrahydroquinolin-8-amine
- MFCD09955589
- 5,6,7,8-Tetrahydroquinoline-8beta-amine
- 369655-84-5
- DTXSID90581070
- SCHEMBL2084964
- CS-D0824
- 8-quinolinamine,5,6,7,8-tetrahydro-,(8r)-
- A874232
- AM9304
- AKOS006239014
- JQGOUNFVDYUKMM-MRVPVSSYSA-N
- (R)-(5,6,7,8-Tetrahydro-quinolin-8-yl)amine
- EN300-633474
- (R)-5,6,7,8-tetrahydro-quinolin-8-ylamine
- (8R)-5,6,7,8-TETRAHYDRO-8-QUINOLINAMINE
- 5,6,7,8-Tetrahydro-8-quinolinamine, (8R)-
- 8-Quinolinamine,5,6,7,8-tetrahydro-,(8R)-(9CI)
- 6SYG8A7QF6
-
- MDL： MFCD09955589
- Inchi： 1S/C9H12N2/c10-8-5-1-3-7-4-2-6-11-9(7)8/h2,4,6,8H,1,3,5,10H2/t8-/m1/s1
- InChI Key： JQGOUNFVDYUKMM-MRVPVSSYSA-N
- SMILES： N[C@H]1C2C(=CC=CN=2)CCC1
Computed Properties
- Exact Mass: 148.10000
- Monoisotopic Mass: 148.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.5
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.081
- PSA: 38.91000
- LogP: 2.11800
(8R)-5,6,7,8-tetrahydroquinolin-8-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R1007-1g |
(R)-5,6,7,8-Tetrahydro-quinolin-8-ylamine |
369655-84-5 | 97% | 1g |
11702.99CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R1007-5g |
(R)-5,6,7,8-Tetrahydro-quinolin-8-ylamine |
369655-84-5 | 97% | 5g |
41384.47CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R1007-500mg |
(R)-5,6,7,8-Tetrahydro-quinolin-8-ylamine |
369655-84-5 | 97% | 500mg |
6275.51CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R1007-250mg |
(R)-5,6,7,8-Tetrahydro-quinolin-8-ylamine |
369655-84-5 | 97% | 250mg |
3561.78CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R1007-100mg |
(R)-5,6,7,8-Tetrahydro-quinolin-8-ylamine |
369655-84-5 | 97% | 100mg |
2204.91CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R1007-50mg |
(R)-5,6,7,8-Tetrahydro-quinolin-8-ylamine |
369655-84-5 | 97% | 50mg |
1526.48CNY | 2021-05-07 | |
| Fluorochem | 231566-250mg |
R)-5,6,7,8-Tetrahydroquinolin-8-amine |
369655-84-5 | 95% | 250mg |
￡432.00 | 2022-02-28 | |
| Fluorochem | 231566-1g |
R)-5,6,7,8-Tetrahydroquinolin-8-amine |
369655-84-5 | 95% | 1g |
￡1082.00 | 2022-02-28 | |
| Chemenu | CM144722-1g |
(R)-5,6,7,8-Tetrahydroquinolin-8-amine |
369655-84-5 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM144722-1g |
(R)-5,6,7,8-Tetrahydroquinolin-8-amine |
369655-84-5 | 95% | 1g |
$925 | 2023-02-18 |
(8R)-5,6,7,8-tetrahydroquinolin-8-amine Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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